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Compound of Interest

Compound Name: VT-105

Cat. No.: B12370166 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction VT-105 is a highly potent and selective small molecule inhibitor of TEA Domain

(TEAD) transcription factors.[1] It functions by blocking the auto-palmitoylation of TEAD, a

critical step for its interaction with the transcriptional co-activators YAP (Yes-associated protein)

and TAZ (transcriptional coactivator with PDZ-binding motif).[1][2] These proteins are the

downstream effectors of the Hippo signaling pathway, which is crucial for regulating tissue

growth and organ size.[2] Dysregulation of the Hippo pathway and subsequent activation of the

YAP/TAZ-TEAD transcriptional program are implicated in various cancers, particularly NF2-

deficient mesothelioma.[3][4] VT-105 selectively inhibits YAP/TAZ-TEAD promoted gene

transcription, demonstrating an IC50 of 10.4 nM in reporter assays.[1]

Accurate preparation of stock solutions is a fundamental requirement for ensuring

reproducibility and reliability in experimental studies involving VT-105. This document provides

a detailed protocol for the preparation, storage, and handling of a VT-105 stock solution for

research use.

VT-105 Chemical and Physical Properties
A summary of the key quantitative data for VT-105 is presented below. This information is

essential for accurate calculations and proper handling of the compound.
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Property Value Reference

Synonyms VT 105, VT105 [3][5]

CAS Number 2417718-38-6 (S-isomer) [3][5]

Molecular Formula C24H18F3N3O [3][5]

Molecular Weight 421.42 g/mol [3][5]

Appearance Solid [5]

Solubility 10 mM in DMSO [1]

Purity >98% (typical)

Storage (Powder)

Dry, dark. Short term (days-

weeks) at 0-4°C; Long term

(months-years) at -20°C.

[3][5]

Storage (Stock Solution) Aliquoted and stored at -80°C. [5]

Experimental Protocol: Preparation of 10 mM VT-105
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of VT-105 in Dimethyl

Sulfoxide (DMSO).

Materials and Equipment
VT-105 powder (CAS# 2417718-38-6)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO, cell culture grade)

Analytical balance

Spatula

Weighing paper or boat

Calibrated micropipettes (P1000, P200)
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Sterile microcentrifuge tubes or cryogenic vials

Vortex mixer

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions
VT-105 is for research use only and not for human or veterinary use.[3]

Handle VT-105 powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

[5]

Wear appropriate PPE, including safety goggles, gloves, and a lab coat, to prevent skin and

eye contact.[5]

Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

[5]

Step-by-Step Procedure
Calculation: To prepare a 10 mM stock solution, the required mass of VT-105 must be

calculated.

Formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol )

x 1000 (mg/g)

For 1 mL of 10 mM stock: Mass (mg) = (0.010 mol/L) x (0.001 L) x (421.42 g/mol ) x 1000

(mg/g) Mass (mg) = 4.2142 mg

Preparation Steps:

Weighing: Carefully weigh out 4.21 mg of VT-105 powder using an analytical balance and

transfer it into a sterile microcentrifuge tube.

Solvent Addition: Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the

tube containing the VT-105 powder.
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Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear solution should be observed. Gentle warming in a 37°C water

bath can be used to aid dissolution if necessary.

Verification: Ensure no visible particulates remain in the solution. If particulates are present,

continue vortexing.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile, clearly

labeled cryogenic vials or microcentrifuge tubes.[4]

Labeling: Label each aliquot clearly with the compound name (VT-105), concentration (10

mM), solvent (DMSO), preparation date, and your initials.

Storage and Handling
Long-term storage: Store the aliquoted stock solution at -80°C.[5] When stored properly, the

solution should be stable for several months.

Short-term storage: For daily or weekly use, an aliquot can be stored at -20°C.[3]

Handling: Before use, thaw a single aliquot at room temperature and gently mix before

diluting into your experimental medium. Avoid leaving the stock solution at room temperature

for extended periods. Discard any unused portion of a thawed aliquot; do not refreeze.[4]

Visualized Pathways and Workflows
Hippo Signaling Pathway and VT-105 Mechanism of
Action
The Hippo signaling pathway is a key regulator of cell proliferation and apoptosis. VT-105
targets the final transcriptional step of this pathway.

Caption: Mechanism of VT-105 in the Hippo signaling pathway.

Experimental Workflow for Stock Solution Preparation
This diagram outlines the logical steps for preparing the VT-105 stock solution.
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Caption: Workflow for preparing VT-105 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. VT-105 (VT105) | TEAD inhibitor | Probechem Biochemicals [probechem.com]

2. VT-105 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

3. medkoo.com [medkoo.com]

4. VT-105 | Others 16 | 2417718-38-6 | Invivochem [invivochem.com]

5. VT-105|2417718-38-6|MSDS [dcchemicals.com]

To cite this document: BenchChem. [Application Note and Protocol: Preparation of VT-105
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370166#how-to-prepare-vt-105-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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